Cas no 57080-93-0 (14-METHYLPENTADECANOYL CHLORIDE)

• Product Name: 14-METHYLPENTADECANOYL CHLORIDE
• CAS No: 57080-93-0
• MF: C₁₆H₃₁ClO
• MW: 274.869744539261
• CID: 946459
• PubChem ID: 20150935
• Update Time: 2025-10-25

14-METHYLPENTADECANOYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 14-METHYLPENTADECANOYL CHLORIDE
• isohexadecanoyl chloride
• DTXSID90603004
• 74918-57-3
• Isopalmiticchloride
• SCHEMBL2892879
• 57080-93-0
• Isopalmitic chloride

• Inchi： 1S/C16H31ClO/c1-15(2)13-11-9-7-5-3-4-6-8-10-12-14-16(17)18/h15H,3-14H2,1-2H3
• InChI Key： IDFHDQVZMFKVIW-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 274.2063433g/mol
• Monoisotopic Mass: 274.2063433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 14-METHYLPENTADECANOYL CHLORIDE

Recent Advances in the Application of 14-METHYLPENTADECANOYL CHLORIDE (CAS: 57080-93-0) in Chemical Biology and Pharmaceutical Research

The chemical compound 14-METHYLPENTADECANOYL CHLORIDE (CAS: 57080-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This branched-chain fatty acid chloride serves as a versatile intermediate in the synthesis of various bioactive molecules, including lipids, surfactants, and pharmaceutical agents. Recent studies have explored its potential applications in drug delivery systems, antimicrobial agents, and as a building block for complex organic synthesis.

One of the most notable advancements involves the use of 14-METHYLPENTADECANOYL CHLORIDE in the development of novel lipid-based drug delivery systems. Researchers have demonstrated its efficacy in enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the *Journal of Medicinal Chemistry* highlighted its role in the synthesis of lipid nanoparticles, which showed improved stability and targeted delivery in preclinical models. The unique branched-chain structure of this compound contributes to the formation of stable micelles and liposomes, making it a promising candidate for next-generation drug carriers.

In addition to its applications in drug delivery, 14-METHYLPENTADECANOYL CHLORIDE has been investigated for its antimicrobial properties. A recent study in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, suggesting potential for development as a new class of antimicrobial agents. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and reduce cytotoxicity.

The synthetic utility of 14-METHYLPENTADECANOYL CHLORIDE has also been explored in the context of organic chemistry. Its reactivity as an acyl chloride makes it a valuable reagent for introducing the 14-methylpentadecanoyl moiety into more complex molecules. Recent work published in *Organic Letters* demonstrated its use in the synthesis of branched-chain fatty acid derivatives, which are of interest for their biological activities and potential applications in materials science. The compound's compatibility with various coupling reactions, such as Steglich esterification and amide bond formation, further underscores its versatility.

Despite these promising developments, challenges remain in the large-scale production and purification of 14-METHYLPENTADECANOYL CHLORIDE. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Recent advances in catalytic systems and green chemistry approaches, such as the use of biocatalysts, offer potential solutions to these limitations. A 2024 review in *ChemSusChem* highlighted emerging strategies for sustainable production of branched-chain acyl chlorides, which could enhance the accessibility of this important intermediate.

In conclusion, 14-METHYLPENTADECANOYL CHLORIDE (CAS: 57080-93-0) represents a compound of growing importance in chemical biology and pharmaceutical research. Its applications span drug delivery, antimicrobial development, and organic synthesis, with recent studies continually expanding its potential uses. Future research directions may focus on optimizing its synthetic accessibility, exploring new biological activities, and developing innovative formulations for therapeutic applications. As the field progresses, this compound is likely to play an increasingly significant role in addressing current challenges in medicinal chemistry and materials science.